Cas no 1214358-59-4 (2,3-Bis(3-fluorophenyl)isonicotinic acid)

• Product Name: 2,3-Bis(3-fluorophenyl)isonicotinic acid
• CAS No: 1214358-59-4
• MF: C₁₈H₁₁F₂NO₂
• MW: 311.282251596451
• CID: 4801015
• Update Time: 2025-06-13

2,3-Bis(3-fluorophenyl)isonicotinic acid Chemical and Physical Properties

Names and Identifiers

• 2,3-bis(3-fluorophenyl)isonicotinic acid
• 2,3-Bis(3-fluorophenyl)isonicotinic acid

• Inchi： 1S/C18H11F2NO2/c19-13-5-1-3-11(9-13)16-15(18(22)23)7-8-21-17(16)12-4-2-6-14(20)10-12/h1-10H,(H,22,23)
• InChI Key： UEVIIIGSEWFSFH-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)C1=C(C(=O)O)C=CN=C1C1C=CC=C(C=1)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 420
• XLogP3: 3.9
• Topological Polar Surface Area: 50.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 2,3-Bis(3-fluorophenyl)isonicotinic acid

Research Brief on 2,3-Bis(3-fluorophenyl)isonicotinic acid (CAS: 1214358-59-4): Recent Advances and Applications

The compound 2,3-Bis(3-fluorophenyl)isonicotinic acid (CAS: 1214358-59-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique fluorinated aromatic structure, has shown promising potential in various therapeutic applications, particularly in the modulation of protein-protein interactions and enzyme inhibition. Recent studies have explored its role as a scaffold for drug development, leveraging its chemical properties to enhance binding affinity and selectivity.

One of the key areas of investigation has been the compound's interaction with kinase enzymes, which are critical targets in cancer therapy. Preliminary data suggest that 2,3-Bis(3-fluorophenyl)isonicotinic acid exhibits inhibitory effects on specific kinase pathways, potentially offering a novel approach to targeted cancer treatments. Researchers have employed computational modeling and X-ray crystallography to elucidate the binding mechanisms, revealing insights into its molecular interactions at atomic resolution.

In addition to its therapeutic potential, recent synthetic chemistry advancements have optimized the production of 2,3-Bis(3-fluorophenyl)isonicotinic acid, addressing previous challenges related to yield and purity. These improvements have facilitated more extensive preclinical evaluations, with early-stage studies demonstrating favorable pharmacokinetic profiles and low toxicity. Such findings underscore the compound's viability as a lead candidate for further drug development.

Furthermore, the fluorinated aromatic rings of 2,3-Bis(3-fluorophenyl)isonicotinic acid have been explored for their role in enhancing metabolic stability and bioavailability. Comparative studies with non-fluorinated analogs have highlighted the importance of fluorine substitution in improving drug-like properties, providing a template for future structural modifications. These insights are particularly relevant for the design of next-generation small-molecule therapeutics.

Looking ahead, ongoing research aims to expand the application scope of 2,3-Bis(3-fluorophenyl)isonicotinic acid beyond oncology, including investigations into its potential use in inflammatory and neurodegenerative diseases. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications. The compound's versatility and promising preliminary data position it as a molecule of high interest in the evolving landscape of chemical biology and drug discovery.